Methyl 5-[(2-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 5-[(2-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C17H12ClNO3S/c1-22-17(21)15-9-10-8-11(6-7-14(10)23-15)19-16(20)12-4-2-3-5-13(12)18/h2-9H,1H3,(H,19,20)
• InChI Key: CWELKWWSUQXPNR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(S1)C=CC(=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C17H12ClNO3S
• Molecular Weight: 345.8 g/mol
• CAS No.: 477847-55-5

Description

“Methyl 5-[(2-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate” is a chemical compound. It has a molecular formula of C17H12ClNO3S and a molecular weight of 345.8. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Structure Elucidation

• Methyl 5-[(2-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate and similar compounds are synthesized and studied for their structure and reactivity, contributing to the field of organic chemistry. This includes exploring their potential as cyclized systems with various biological activities. For instance, related thiophene and benzothiophene derivatives have been synthesized and evaluated as anti-cancer agents, showcasing significant activity against tumor cell lines (Mohareb et al., 2016).

Novel Ring System Synthesis

• Research into novel polycyclic heterocyclic ring systems involves the synthesis of compounds like methyl 3-chlorobenzo[e][1]benzothieno[3,2-g][1]benzothiophene-2-carboxylate. This contributes to the development of new molecular structures with potential applications in various fields of chemistry and pharmacology (Sasaki et al., 1995).

Potential Biological Activities

• Studies have explored the potential of benzothiophene derivatives in biological contexts, such as antimicrobial and anti-inflammatory agents. For example, the synthesis of certain benzothiophene derivatives revealed promising biological activities, suggesting possible applications in therapeutic contexts (Narayana et al., 2006).

Molecular Structural Analysis

• Detailed structural analysis of benzothiophene derivatives, including methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, has been conducted. These studies contribute to understanding the molecular configurations and potential interactions of these compounds, which is crucial for their applications in medicinal chemistry and drug design (Vasu et al., 2004).

Safety and Hazards

Handling “Methyl 5-[(2-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate” requires caution. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment.